SEA0400
SEA0400
SEA0400 is a selective inhibitor of the Na+/Ca2+ exchanger (IC50s = 5, 8.3, and 33 nM for inhibiting Na+-dependent Ca2+ uptake in rat astrocyte, microglia, and cortical neuron cell lines, respectively). It is reported to prevent dopaminergic neurotoxicity in an MPTP mouse model of Parkinson's disease and to attenuate reperfusion injury in both in vitro and in vivo cerebral ischemic models.
SEA0400 is a Na+/Ca2+ exchanger 1 inhibitor. SEA0400 prevents dopaminergic neurotoxicity in an MPTP mouse model of Parkinson's disease. SEA0400 reduces calcium overload induced by ischemia and reperfusion in mouse ventricular myocytes. SEA0400 attenuates sodium nitroprusside-induced apoptosis in cultured rat microglia. SEA0400, preserves cardiac function and high-energy phosphates against ischemia/reperfusion injury.
SEA0400 is a Na+/Ca2+ exchanger 1 inhibitor. SEA0400 prevents dopaminergic neurotoxicity in an MPTP mouse model of Parkinson's disease. SEA0400 reduces calcium overload induced by ischemia and reperfusion in mouse ventricular myocytes. SEA0400 attenuates sodium nitroprusside-induced apoptosis in cultured rat microglia. SEA0400, preserves cardiac function and high-energy phosphates against ischemia/reperfusion injury.
Brand Name:
Vulcanchem
CAS No.:
223104-29-8
VCID:
VC0542892
InChI:
InChI=1S/C21H19F2NO3/c1-2-25-18-8-10-21(20(24)12-18)27-17-6-4-16(5-7-17)26-13-14-11-15(22)3-9-19(14)23/h3-12H,2,13,24H2,1H3
SMILES:
CCOC1=CC(=C(C=C1)OC2=CC=C(C=C2)OCC3=C(C=CC(=C3)F)F)N
Molecular Formula:
C21H19F2NO3
Molecular Weight:
371.4 g/mol
SEA0400
CAS No.: 223104-29-8
Cat. No.: VC0542892
Molecular Formula: C21H19F2NO3
Molecular Weight: 371.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | SEA0400 is a selective inhibitor of the Na+/Ca2+ exchanger (IC50s = 5, 8.3, and 33 nM for inhibiting Na+-dependent Ca2+ uptake in rat astrocyte, microglia, and cortical neuron cell lines, respectively). It is reported to prevent dopaminergic neurotoxicity in an MPTP mouse model of Parkinson's disease and to attenuate reperfusion injury in both in vitro and in vivo cerebral ischemic models. SEA0400 is a Na+/Ca2+ exchanger 1 inhibitor. SEA0400 prevents dopaminergic neurotoxicity in an MPTP mouse model of Parkinson's disease. SEA0400 reduces calcium overload induced by ischemia and reperfusion in mouse ventricular myocytes. SEA0400 attenuates sodium nitroprusside-induced apoptosis in cultured rat microglia. SEA0400, preserves cardiac function and high-energy phosphates against ischemia/reperfusion injury. |
|---|---|
| CAS No. | 223104-29-8 |
| Molecular Formula | C21H19F2NO3 |
| Molecular Weight | 371.4 g/mol |
| IUPAC Name | 2-[4-[(2,5-difluorophenyl)methoxy]phenoxy]-5-ethoxyaniline |
| Standard InChI | InChI=1S/C21H19F2NO3/c1-2-25-18-8-10-21(20(24)12-18)27-17-6-4-16(5-7-17)26-13-14-11-15(22)3-9-19(14)23/h3-12H,2,13,24H2,1H3 |
| Standard InChI Key | YSUBLPUJDOWYDP-UHFFFAOYSA-N |
| SMILES | CCOC1=CC(=C(C=C1)OC2=CC=C(C=C2)OCC3=C(C=CC(=C3)F)F)N |
| Canonical SMILES | CCOC1=CC(=C(C=C1)OC2=CC=C(C=C2)OCC3=C(C=CC(=C3)F)F)N |
| Appearance | Solid powder |
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